3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(1,2-dihydroacenaphthylen-5-yl)-1H-pyrazole-5-carbohydrazide
• InChI: InChI=1S/C16H14N4O/c17-18-16(21)14-8-13(19-20-14)11-7-6-10-5-4-9-2-1-3-12(11)15(9)10/h1-3,6-8H,4-5,17H2,(H,18,21)(H,19,20)
• InChI Key: YJXUZKNPSALYEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)C4=NNC(=C4)C(=O)NN
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DHPA-PZ-CH and is synthesized through a specific method.

Scientific Research Applications

3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide has shown potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various diseases. Additionally, it has been studied for its potential as an anti-microbial agent.

Mechanism of Action

The mechanism of action of 3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins that are involved in the growth of cancer cells or the inflammatory response.
Biochemical and physiological effects:
3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various diseases. It has also been shown to have anti-microbial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide in lab experiments is its potential as an anti-cancer agent. It has shown promising results in inhibiting the growth of cancer cells, making it a valuable tool for researchers studying cancer. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.

Future Directions

There are several future directions for research related to 3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide. One direction is to further investigate its potential as an anti-cancer agent and determine its effectiveness in treating different types of cancer. Another direction is to study its potential as an anti-inflammatory agent and its effectiveness in reducing inflammation in various diseases. Additionally, further studies are needed to determine the safety of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-(1,2-dihydro-5-acenaphthylenyl)-1H-pyrazole-5-carbohydrazide involves the reaction of 1,2-dihydroacenaphthylene-5-carboxylic acid hydrazide with 3,5-dimethylpyrazole-1-carboxylic acid chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired product, which is then purified through column chromatography.